Cas no 88529-69-5 ([1-(triphenylmethyl)-1H-pyrazol-4-yl]methanol)

[1-(triphenylmethyl)-1H-pyrazol-4-yl]methanol structure
88529-69-5 structure
Product Name:[1-(triphenylmethyl)-1H-pyrazol-4-yl]methanol
CAS No:88529-69-5
MF:C23H20N2O
MW:340.417705535889
MDL:MFCD29917021
CID:629720
PubChem ID:10688521
Update Time:2025-04-19

[1-(triphenylmethyl)-1H-pyrazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-methanol, 1-(triphenylmethyl)-
    • (1-Trityl-1H-Pyrazol-4-Yl)Methanol
    • (1-tritylpyrazol-4-yl)methanol
    • [1-(triphenylmethyl)-1H-pyrazol-4-yl]methanol
    • SY126934
    • SCHEMBL3152998
    • 4-hydroxymethyl-1-(trityl)pyrazole
    • 4-hydroxymethyl-1-(triphenylmethyl) pyrazole
    • W12002
    • 88529-69-5
    • AKOS027255870
    • CS-0037330
    • 4-hydroxymethyl-1-(triphenylmethyl)-pyrazole
    • 1-trityl-4-hydroxymethylpyrazole
    • ALKSWZHEZLKIDO-UHFFFAOYSA-N
    • DTXSID90443568
    • MFCD29917021
    • AS-66321
    • DB-102165
    • MDL: MFCD29917021
    • Inchi: 1S/C23H20N2O/c26-18-19-16-24-25(17-19)23(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-17,26H,18H2
    • InChI Key: ALKSWZHEZLKIDO-UHFFFAOYSA-N
    • SMILES: OCC1C=NN(C=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 340.157563266g/mol
  • Monoisotopic Mass: 340.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 38Ų

[1-(triphenylmethyl)-1H-pyrazol-4-yl]methanol Pricemore >>

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